Cas no 39929-27-6 (5,7-dihydroxytryptamine creatinine sulfate)

5,7-Dihydroxytryptamine creatinine sulfate is a neurotoxic indoleamine derivative used primarily in neuroscience research to selectively lesion serotonergic neurons. Its key advantage lies in its ability to induce long-term depletion of serotonin (5-HT) in the central nervous system, making it a valuable tool for studying serotonin-mediated pathways, neurodegenerative processes, and behavioral models. The creatinine sulfate formulation enhances solubility and stability, ensuring reliable experimental outcomes. This compound exhibits high specificity for serotonergic systems when administered with appropriate uptake inhibitors, minimizing off-target effects. Researchers utilize it extensively to investigate the role of serotonin in depression, anxiety, and other neurological disorders, as well as in neuropharmacological studies.
5,7-dihydroxytryptamine creatinine sulfate structure
39929-27-6 structure
Product Name:5,7-dihydroxytryptamine creatinine sulfate
CAS No:39929-27-6
MF:C14H21N5O7S
MW:403.410841703415
CID:880931
Update Time:2026-04-29

5,7-dihydroxytryptamine creatinine sulfate Chemical and Physical Properties

Names and Identifiers

    • 5,7-dihydroxytryptamine creatinine sulfate
    • 3-(2-aminoethyl)-1H-indole-5,7-diol,2-amino-3-methyl-4H-imidazol-5-one,sulfuric acid
    • 5,7-DIHYDROXYTRYPTAMINE
    • 5,7-DHT
    • 5,7-DHT,7-Hydroxyserotonin creatinine sulfate salt
    • 5,7-Dihydroxytryptamine creatinine sulfate salt
    • 7-Hydroxyserotonin creatinine sulfate salt

Computed Properties

  • Exact Mass: 403.11600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 433
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 195
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • PSA: 221.44000
  • LogP: 1.55780
  • Solubility: Not determined

5,7-dihydroxytryptamine creatinine sulfate Security Information

  • WGK Germany:3
  • Hazard Category Code: 20/21/22
  • Safety Instruction: 36/37
  • FLUKA BRAND F CODES:10
  • RTECS:NL7869100
  • Hazardous Material Identification: Xn

5,7-dihydroxytryptamine creatinine sulfate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,7-dihydroxytryptamine creatinine sulfate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D446935-2.5mg
5,7-Dihydroxytryptamine creatinine Sulfate
39929-27-6
2.5mg
$207.00 2023-05-18
TRC
D446935-25mg
5,7-Dihydroxytryptamine creatinine Sulfate
39929-27-6
25mg
$1642.00 2023-05-18
TRC
D446935-250mg
5,7-Dihydroxytryptamine creatinine Sulfate
39929-27-6
250mg
$ 15000.00 2023-09-07

Additional information on 5,7-dihydroxytryptamine creatinine sulfate

Introduction to 5,7-dihydroxytryptamine creatinine sulfate (CAS No. 39929-27-6)

5,7-dihydroxytryptamine creatinine sulfate, identified by its Chemical Abstracts Service (CAS) number 39929-27-6, is a compound of significant interest in the field of biochemical research and pharmaceutical development. This compound, derived from the naturally occurring neurotransmitter serotonin (5-hydroxytryptamine or 5-HT), has garnered attention due to its structural and functional properties that make it a valuable tool in both academic studies and potential therapeutic applications.

The molecular structure of 5,7-dihydroxytryptamine creatinine sulfate consists of a tryptamine core with hydroxyl groups at the 5 and 7 positions, further modified by the addition of a creatinine sulfate moiety. This modification enhances solubility and stability, making the compound more suitable for various biochemical assays and experimental protocols. The presence of hydroxyl groups contributes to its reactivity, allowing it to participate in a wide range of chemical interactions, which is particularly useful in studying neurotransmitter pathways and receptor mechanisms.

In recent years, research into serotonin derivatives has expanded significantly, driven by their potential roles in modulating neurological and physiological processes. 5,7-dihydroxytryptamine creatinine sulfate has been explored for its potential applications in understanding the pathophysiology of mood disorders, neurodegenerative diseases, and other conditions associated with serotonin dysregulation. Its ability to interact with serotonin receptors has made it a candidate for investigating the mechanisms underlying these conditions.

One of the most compelling aspects of 5,7-dihydroxytryptamine creatinine sulfate is its utility in preclinical research. Studies have demonstrated its efficacy in models of depression and anxiety, where it can modulate serotonin receptor activity to produce pharmacological effects. The compound's ability to cross the blood-brain barrier has also been a focus of interest, as this property is crucial for any potential therapeutic agent targeting central nervous system disorders.

Advances in analytical techniques have allowed researchers to delve deeper into the pharmacokinetic properties of 5,7-dihydroxytryptamine creatinine sulfate. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have enabled precise quantification and characterization of this compound in biological matrices. These methods are essential for understanding how the compound behaves within the body, including its absorption, distribution, metabolism, and excretion (ADME) profiles.

The synthesis of 5,7-dihydroxytryptamine creatinine sulfate represents another area of active investigation. Researchers have developed novel synthetic routes that improve yield and purity while reducing environmental impact. These advancements are critical for ensuring that sufficient quantities of high-quality material are available for both research and potential clinical trials.

From a therapeutic perspective, 5,7-dihydroxytryptamine creatinine sulfate holds promise as a lead compound for developing new treatments. Its structural features allow for modifications that could enhance its selectivity and reduce side effects associated with current serotonin-based therapies. Collaborative efforts between academia and industry are increasingly focused on translating these findings into clinical applications.

The role of 5,7-dihydroxytryptamine creatinine sulfate in understanding neuroplasticity has also been explored. Serotonin is known to play a key role in synaptic plasticity and neuronal survival, processes that are disrupted in various neurological disorders. By studying the effects of this compound on these pathways, researchers hope to uncover new insights into disease mechanisms and develop targeted interventions.

Regulatory considerations are an important factor in advancing compounds like 5,7-dihydroxytryptamine creatinine sulfate towards clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that materials used in research are consistent and reproducible. Additionally, preclinical safety studies are essential to assess potential toxicities before human trials can begin.

The interdisciplinary nature of research involving 5,7-dihydroxytryptamine creatinine sulfate underscores its significance. Combining expertise from chemistry, pharmacology, neurobiology, and medicine allows for a comprehensive approach to understanding its potential applications. This collaborative spirit is likely to accelerate progress towards developing novel therapeutics based on serotonin derivatives.

In conclusion,5,7-dihydroxytryptamine creatinine sulfate (CAS No. 39929-27-6) is a multifaceted compound with broad implications for biochemical research and pharmaceutical development. Its unique structural features make it a valuable tool for studying neurotransmitter function and exploring new treatment strategies for neurological disorders. As research continues to uncover its potential benefits, this compound is poised to play an increasingly important role in advancing our understanding of serotonergic systems.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.